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Compound of Interest

2-(4-Bromo-2-
Compound Name:
methylphenyl)acetamide

CAS No.: 861055-58-5

Cat. No.: B2786765

Get Quote

\ J

Chemical Identity & Hazard Profile

Before initiating any disposal workflow, positive identification is critical to distinguish this
compound from its structural isomers (e.g., acetanilides).
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Parameter Technical Specification

Chemical Name 2-(4-Bromo-2-methylphenyl)acetamide
CAS Number 861055-58-5

Molecular Formula CoH10BrNO

Molecular Weight 228.09 g/mol

Phenylacetamide (Primary amide derivative of
Structure Class ) )
phenylacetic acid)

Physical State Solid (Crystalline powder)

] Irritant (Skin/Eye/Respiratory); Potential Aquatic
Primary Hazards . .
Toxicity (due to halogenation).[1]

Expert Insight: Unlike acetanilides (where nitrogen is attached to the ring), this is a
phenylacetamide. The amide nitrogen is primary (—NHz), making it susceptible to hydrolysis
under strong acidic/basic conditions. However, for disposal, it must be treated as a
Halogenated Organic Solid.

Pre-Disposal Handling & Segregation

Proper segregation is the first line of defense against unexpected chemical reactions in waste
streams.

Segregation Logic

e Do NOT Mix With: Strong oxidizers (e.g., permanganates, nitrates), strong acids, or strong
bases.

o Compatible Stream: Halogenated Organic Solids.

o Why? The bromine substituent requires specific incineration protocols (scrubbing) to prevent
the release of toxic hydrogen bromide (HBr) or bromine gas (Brz).

DOT Visualization: Segregation Workflow
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The following decision tree illustrates the critical segregation steps to prevent cross-
contamination.

Waste Generation:

2-(4-Bromo-2-methylphenyl)acetamide

Is the waste Solid or Liquid?

Solid Solution
Solid Waste Liquid Waste
(Pure Substance/Debris) (Dissolved in Solvent)

DISPOSAL BIN A: Does solvent contain Halogens?
Solid Halogenated Organics (e.g., DCM, Chloroform)

Yes No (e.g., Methanol, DMSO)

DISPOSAL BIN B: DISPOSAL BIN C:

Liquid Halogenated Solvents Liguid Non-Halogenated Solvents

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2-(4-Bromo-2-methylphenyl)acetamide waste
based on physical state and solvent compatibility.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Chemical

Use this protocol for expired shelf stock or surplus solid material.

+ Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original
glass container if intact.
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e Labeling: Attach a hazardous waste tag.

o Must Include: Full chemical name (No abbreviations), CAS # 861055-58-5, and the hazard
check: "Toxic," "Irritant.”

o Specific Note: Write "Halogenated Organic Solid" clearly on the tag.

e Secondary Containment: Place the sealed container into a secondary tub to capture
potential leaks during transport.

o Transfer: Move to the facility's Central Accumulation Area (CAA).

o Final Disposal: This material must be sent to a licensed TSDF (Treatment, Storage, and
Disposal Facility) for High-Temperature Incineration with acid gas scrubbing.

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)

Use this protocol if the compound is dissolved in solvents (e.g., DMSO, Dichloromethane).
 Identify the Solvent: The solvent determines the waste stream, not just the solute.
o If dissolved in DCM/Chloroform: Stream as Halogenated Solvent Waste.[2]

o If dissolved in Methanol/Acetone: Stream as Non-Halogenated Solvent Waste (unless the
concentration of the bromo-compound is >1-2%, in which case many facilities default to
Halogenated to be safe).

o Neutralization (If applicable): If the reaction mixture contains unquenched reagents (e.g.,
acid chlorides), quench them first. Ensure pH is between 5-9 before adding to the solvent
waste drum.

o Bulking: Pour into the appropriate safety carboy (equipped with a funnel and lid).

o Critical Safety: Do not fill carboys >90% capacity to allow for thermal expansion.

Scenario C: Contaminated Debris

» Items: Gloves, weigh boats, paper towels.
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e Protocol: Double-bag in heavy-duty polyethylene bags (minimum 4 mil thickness). Label as

"Solid Debris Contaminated with Halogenated Organics."

Emergency Response: Spills & Exposure

Trustworthiness Check: These steps are self-validating based on the chemical's physical

properties (solid powder).

Incident Immediate Action Technical Rationale
) Prevents generation of
) ] ) Dampen a paper towel with ) ) )
Minor Solid Spill airborne dust (inhalation

water/surfactant and wipe.

hazard).[3][4][5]

Large Solid Spill

Cover with wet sand or

vermiculite; sweep carefully.

Minimizes dispersion;
vermiculite is inert and non-

reactive.

Skin Contact

Wash with soap and water for
15 minutes.[1]

The amide functionality is
lipophilic; soap is required to

solubilize and remove it.

Eye Contact

Flush with water for 15

minutes; seek medical aid.[1]

[3]141(5]

Mechanical irritation from
crystals + chemical irritation

from the halide.

Regulatory Compliance (RCRA & EPA)

 RCRA Status: 2-(4-Bromo-2-methylphenyl)acetamide is not a specifically "P" or "U" listed

waste.

o Waste Determination: Under 40 CFR 262.11, the generator must determine if the waste

exhibits hazardous characteristics.

o Due to the halogen (Bromine) and potential toxicity, it should be managed as Hazardous

Waste rather than general refuse.

 EPA Waste Code: If not characteristically hazardous (ignitable, corrosive, reactive, toxic via

TCLP), it is often coded as Non-Regulated Chemical Waste but disposed of via hazardous
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waste incineration contracts to ensure "Cradle-to-Grave" liability protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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